Cas no 658707-29-0 (2-Cycloocten-1-one, 3-phenyl-)

2-Cycloocten-1-one, 3-phenyl- structure
2-Cycloocten-1-one, 3-phenyl- structure
Product Name:2-Cycloocten-1-one, 3-phenyl-
CAS No:658707-29-0
MF:C14H16O
MW:200.276244163513
CID:1697288
Update Time:2024-09-02

2-Cycloocten-1-one, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cycloocten-1-one, 3-phenyl-
    • Inchi: 1S/C14H16O/c15-14-10-6-2-5-9-13(11-14)12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2/b13-11+
    • InChI Key: JWMIJXACKUPODS-ACCUITESSA-N
    • SMILES: C1(=O)CCCCCC(C2=CC=CC=C2)=C1 |c:14|

Computed Properties

  • Exact Mass: 200.12018

Experimental Properties

  • Density: 1.032±0.06 g/cm3(Predicted)
  • Boiling Point: 317.8±32.0 °C(Predicted)
  • PSA: 17.07
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